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Compound of Interest

Compound Name: 6-Azidotetrazolo[1,5-b]pyridazine

Cat. No.: B079752 Get Quote

Disclaimer: 6-Azidotetrazolo[1,5-b]pyridazine is a high-energy material and is violently

explosive.[1] It has been observed to detonate spontaneously even when left standing at

ambient temperature.[1][2][3] The handling of this compound requires extreme caution and

should only be attempted by experienced professionals in a properly equipped laboratory with

appropriate engineering controls. This guide is intended to provide information on the known

hazards and recommended safety procedures, not to encourage its use by unprepared

personnel. Whenever possible, safer, alternative synthetic routes that avoid the isolation of this

compound should be utilized.[1][3]

Frequently Asked Questions (FAQs)
Q1: Is 6-Azidotetrazolo[1,5-b]pyridazine safe to handle?

A1: No, it is not considered safe to handle. It is a high-energy material with a high nitrogen

content (N/C ratio of 2), which is well above the recommended safe-to-handle guideline of 1.0

N/C.[1][3] There is a documented case of this compound detonating spontaneously after being

synthesized and left standing.[1][2][3] While some older literature may have suggested it to be

stable, recent findings strongly contradict this.[1][3] Extreme caution is mandatory.

Q2: What are the primary hazards associated with this compound?

A2: The primary hazard is the risk of unexpected and violent detonation. This can be initiated

by:
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Spontaneous decomposition: The compound can detonate without any apparent trigger while

in storage.[1][2][3]

Thermal stress: It has been observed to decompose and emit smoke around 170 °C.[1]

Mechanical shock or friction: While one report notes a modest impact sensitivity (>3.3 J), all

high-energy materials should be treated as sensitive to shock and friction.[1][3]

Contact with other chemicals: An explosion has been noted when it came into contact with

triethyl phosphite.[3]

Q3: What personal protective equipment (PPE) is required?

A3: A comprehensive PPE plan is essential and should include:

Blast shield: All work must be conducted behind a certified blast shield.[3]

Facial protection: A full-face shield must be worn in addition to safety glasses.[4]

Body protection: A leather jacket with arm protection or a blast-rated lab coat.[4]

Gloves: Appropriate chemical-resistant gloves.

Hearing protection: Earplugs or earmuffs should be worn.[4]

Q4: How should I store 6-Azidotetrazolo[1,5-b]pyridazine?

A4: The strong recommendation from recent safety literature is to avoid isolation and storage

altogether.[1][3] If temporary storage is absolutely unavoidable, it must be done with extreme

precautions:

Quantity: Store the absolute minimum quantity required. Any amount over 100mg may

require special approval and engineered controls.[5]

Location: Store in a designated, locked, and labeled munitions safe or an explosion-proof

refrigerator.[4][5]
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Containers: Do not use glass containers with screw-top caps.[4] Use containers that can

vent in case of decomposition, such as Velostat bags or containers.[4]

Environment: Store in a cool, well-ventilated area away from heat, light, shock, and

incompatible materials.[5][6]

Q5: What should I do in case of a spill?

A5: A spill of this material is a critical emergency. Do not attempt to clean it up without a pre-

approved plan and proper training. The general procedure should be:

Evacuate: Immediately evacuate the laboratory.

Alert: Inform your institution's environmental health and safety (EHS) department and

emergency services.

Secure the area: Prevent unauthorized entry.

Do not touch: Do not attempt to handle the spilled material directly.

Troubleshooting Guide
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Issue Recommended Action

Unexpected color change or gas evolution

during reaction or storage.

This could indicate decomposition. DO NOT

approach. Evacuate the area immediately and

contact your EHS department.

The compound has been stored for an extended

period.

Assume the material is unstable. Do not handle

it. Contact your EHS department for guidance

on disposal by trained professionals.

Need to scale up a reaction involving this

compound.

DO NOT scale up without a thorough hazard

evaluation and approval from your institution's

safety committee. Small-scale techniques like

Differential Scanning Calorimetry (DSC) should

be used to assess thermal hazards.[7]

The solid material appears clumpy or crystalline.

Avoid any grinding, scraping, or other actions

that could create friction or shock. Handle with

extreme care, using non-sparking tools.

Quantitative Hazard Data
Property Value Source

Nitrogen to Carbon Ratio (N/C) 2 [1][3]

Thermal Decomposition
~170 °C (decomposes with

smoke)
[1]

Impact Sensitivity >3.3 J (modest) [1][3]

Melting Point
128-129 °C (with

decomposition)
[1]

Note: The reported impact sensitivity should not be interpreted as the material being safe.

Spontaneous detonation has occurred under ambient conditions.

Experimental Protocols: Safer Handling via In Situ
Use
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The most critical safety recommendation is to avoid isolating 6-azidotetrazolo[1,5-
b]pyridazine. The following is a conceptual protocol for its in situ generation and immediate

conversion to a more stable product, based on procedures reported in the literature.[1][3]

Objective: To use 6-azidotetrazolo[1,5-b]pyridazine as a reactive intermediate without

isolation, immediately converting it to the more stable 6-hydroxytetrazolo[1,5-b]pyridazine.

Materials:

3,6-dichloropyridazine

Sodium azide (NaN₃)

Dimethyl sulfoxide (DMSO)

Sodium hydroxide (NaOH)

Water

Ethyl acetate

Brine

Magnesium sulfate (MgSO₄)

Procedure:

Hazard Review: Conduct a thorough review of the hazards of all chemicals and the overall

process. Ensure all safety controls are in place.

Setup: All steps must be performed behind a blast shield in a functioning chemical fume

hood.

Synthesis of Intermediate: In a reaction vessel, combine 3,6-dichloropyridazine and sodium

azide in DMSO. Heat the mixture as per the established literature procedure (e.g., 60 °C for

6 hours).[3] This step generates 6-azidotetrazolo[1,5-b]pyridazine in the reaction mixture.
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In Situ Hydrolysis: After the initial reaction is complete and the mixture has cooled, do not

attempt to isolate the product. Directly dilute the reaction mixture with a large volume of

water.

Conversion to Stable Product: Add a sufficient amount of sodium hydroxide (e.g., 5

equivalents) to the aqueous mixture. Heat the resulting mixture (e.g., at 60 °C for 2 hours) to

hydrolyze the azide intermediate to 6-hydroxytetrazolo[1,5-b]pyridazine.[1][3]

Workup: Once the hydrolysis is complete and the hazardous intermediate is consumed, the

more stable product can be worked up using standard procedures, such as extraction with

ethyl acetate, washing with brine, drying, and concentration.[3]

Visualized Safety Workflows
Caption: Emergency protocol for a spill of 6-Azidotetrazolo[1,5-b]pyridazine.

Caption: Decision workflow for handling 6-Azidotetrazolo[1,5-b]pyridazine via in situ reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079752#safe-handling-procedures-for-6-
azidotetrazolo-1-5-b-pyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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